
Synergistic Effects of Avermectin B1: A
Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: avermectin B1

Cat. No.: B2971832 Get Quote

Avermectin B1, a widely utilized insecticide and anthelmintic, exhibits enhanced efficacy when

combined with a variety of other compounds.[1] This guide provides a comparative analysis of

the synergistic effects of Avermectin B1 with other agents, supported by experimental data, to

inform researchers, scientists, and drug development professionals. The exploration of these

synergistic combinations offers promising avenues for developing more potent and effective

pest control and potentially therapeutic formulations.

Overview of Avermectin B1
Avermectin B1, also known as Abamectin, is a fermentation product of the soil bacterium

Streptomyces avermitilis.[1] It is a mixture of two homologous compounds, Avermectin B1a

(>80%) and Avermectin B1b (<20%).[1] Its primary mechanism of action involves the

interference with nerve and muscle functions of invertebrates by binding to glutamate-gated

chloride channels, leading to hyperpolarization, paralysis, and death of the organism.[2][3]

While highly effective, resistance management strategies and the desire for enhanced potency

have driven research into synergistic combinations.

Synergistic Combinations with Avermectin B1
Experimental evidence demonstrates that the efficacy of Avermectin B1 can be significantly

amplified when used in conjunction with various chemical and biological agents. These

synergistic interactions have been observed against a range of agricultural pests, including

nematodes, insects, and mites.
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With Fumigants against Root-Knot Nematodes
Studies have shown a significant synergistic effect when Avermectin B1 (ABM) is combined

with the soil fumigants dazomet (DZ) and chloropicrin (CP) for the control of root-knot

nematodes (Meloidogyne spp.).[4][5] This combination not only enhances nematode mortality

but also extends the half-life of Avermectin B1 in the soil.[4][5]

Key Findings:

The half-life of ABM was extended by approximately 1.68 and 1.56 times in laboratory trials

and 2.02 and 1.69 times in greenhouse trials when combined with DZ and CP, respectively.

[4][5]

The combination treatments resulted in a more rapid diffusion of ABM into the nematode

epidermis.[4][5]

Greenhouse studies demonstrated a significant increase in cucumber yield when ABM was

combined with either DZ or CP compared to individual treatments.[4][5][6]

Table 1: Efficacy of Avermectin B1 and Fumigant Combinations against Root-Knot Nematodes
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Treatment Application Rate
Nematode Mortality
(%)

Cucumber Yield
Increase (%)

Avermectin B1 (alone)
Manufacturer's

recommendation
Varies Baseline

Dazomet (alone)
Manufacturer's

recommendation
Varies Baseline

Chloropicrin (alone)
Manufacturer's

recommendation
Varies Baseline

Avermectin B1 +

Dazomet

Low concentration

ABM + DZ
Synergistic increase

Significantly higher

than individual

treatments

Avermectin B1 +

Chloropicrin

Low concentration

ABM + CP
Synergistic increase

Significantly higher

than individual

treatments

Experimental Protocol: Laboratory Bioassay for Nematode Mortality

Nematode Culture: Root-knot nematodes (Meloidogyne incognita) are cultured on

susceptible tomato plants.

Treatment Preparation: Stock solutions of Avermectin B1, dazomet, and chloropicrin are

prepared in appropriate solvents. Serial dilutions and combinations are made to achieve the

desired test concentrations.

Exposure: A suspension of second-stage juveniles (J2s) of the nematodes is exposed to the

different treatment solutions in 24-well plates.

Mortality Assessment: After a 48-hour incubation period at 25°C, the number of dead

nematodes is counted under a microscope. Nematodes are considered dead if they are

immobile and do not respond to probing with a fine needle.

Data Analysis: The mortality data is corrected for control mortality using Abbott's formula.

The synergistic ratio is calculated using the formula: Synergistic Ratio = (Observed mortality

of combination) / (Expected mortality of combination).
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Experimental workflow for the nematode bioassay.

With Insecticides against Cotton Pests
A combination of Avermectin B1 and imidacloprid has demonstrated a significant synergistic

effect against key cotton pests, including the cotton aphid (Aphis gossypii) and the pink

bollworm (Pectinophora gossypiella).[7]

Key Findings:

The mixture of Avermectin B1 and imidacloprid resulted in up to 99.73% mortality of cotton

aphids after 3 days.[7]

Against pink bollworms, imidacloprid alone was more toxic than Avermectin B1 alone;

however, their combination showed the highest mortality rates.[7]

Table 2: Efficacy of Avermectin B1 and Imidacloprid Combination against Cotton Pests (3

Days Post-Application)
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Pest Treatment Mortality (%)

Cotton Aphid Avermectin B1 65.97 - 83.90

Imidacloprid Varies

Avermectin B1 + Imidacloprid 83.13 - 99.13

Pink Bollworm Avermectin B1 22.05 - 45.06

Imidacloprid 67.19 - 83.30

Avermectin B1 + Imidacloprid Highest mortality observed

Experimental Protocol: Leaf-Dip Bioassay for Insect Mortality

Insect Rearing: Colonies of cotton aphids and pink bollworms are maintained on cotton

plants under controlled laboratory conditions.

Treatment Preparation: Commercial formulations of Avermectin B1 and imidacloprid are

diluted with distilled water to obtain the desired concentrations. The mixture is prepared by

combining equal volumes of the individual insecticide solutions.

Leaf Treatment: Cotton leaves are dipped into the respective treatment solutions for 10

seconds and then air-dried.

Insect Exposure: For aphids, ten adult aphids are placed on each treated leaf disc in a petri

dish. For pink bollworms, third-instar larvae are released onto the treated leaves.

Mortality Assessment: Mortality is recorded at 24, 48, and 72 hours after exposure.

Data Analysis: The corrected mortality is calculated using Abbott's formula.
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Workflow for the leaf-dip insect bioassay.

With Fungicides against Various Pests
The interaction between Avermectin B1 and fungicides can be complex, resulting in

synergistic, additive, or antagonistic effects depending on the specific compounds and target

organisms.

Synergistic Effects:

Avermectin B1 in combination with carbendazim and chlorothalonil showed enhanced

insecticidal activity against Spodoptera litura, with mortality rates of 56.67% and 63.33%,

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b2971832?utm_src=pdf-body-img
https://www.benchchem.com/product/b2971832?utm_src=pdf-body
https://www.benchchem.com/product/b2971832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2971832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


respectively, which was significantly higher than Avermectin B1 alone.[8]

Binary mixtures of abamectin with spinosad, acetamiprid, and mancozeb exhibited

synergistic effects against the red form of Tetranychus urticae.[9]

Antagonistic Effects:

The combination of Avermectin B1 with the fungicide penconazole showed an

antagonistic effect against Tetranychus urticae.[9]

Table 3: Interaction of Avermectin B1 with Fungicides against Spodoptera litura

Insecticide (LC50) Fungicide (LC50)
Observed Mortality
(%)

Interaction

Abamectin (210.23

ppm)
- ~50 -

Abamectin (210.23

ppm)

Carbendazim (40.94

ppm)
56.67 Synergism

Abamectin (210.23

ppm)

Chlorothalonil (1.16

ppm)
63.33 Synergism

Abamectin Mancozeb - Equivalism

Experimental Protocol: Diet Incorporation Bioassay for Spodoptera litura

Insect Culture:Spodoptera litura larvae are reared on an artificial diet under controlled

conditions.

Treatment Preparation: The LC50 values of Avermectin B1 and the test fungicides are

predetermined. The compounds are incorporated into the artificial diet at their respective

LC50 concentrations, both individually and in combination.

Larval Exposure: Third-instar larvae of S. litura are released onto the treated diet.

Mortality Assessment: Larval mortality is recorded after 48 hours of exposure.
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Data Analysis: The expected mortality of the combination is calculated based on the

individual mortalities. The interaction is classified as synergistic, additive, or antagonistic by

comparing the observed and expected mortalities.

Conclusion
The synergistic combinations of Avermectin B1 with other compounds present a powerful

strategy to enhance its efficacy, broaden its spectrum of activity, and potentially mitigate the

development of resistance. The data presented in this guide, derived from various experimental

studies, highlights the significant potential of these combinations in agricultural pest

management. Further research into the underlying mechanisms of these synergistic

interactions is crucial for the rational design of new and more effective combination products.

The detailed experimental protocols provided serve as a foundation for researchers to replicate

and expand upon these findings.

Need Custom Synthesis?
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To cite this document: BenchChem. [Synergistic Effects of Avermectin B1: A Comparative
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2971832#synergistic-effects-of-avermectin-b1-with-
other-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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